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Compound of Interest

Compound Name: 5-Amino-2-methoxypyridine

Cat. No.: B105479

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Amino-2-
methoxypyridine (CAS No. 6628-77-9), a key reagent in various life science research and
drug development applications. Adherence to these guidelines is crucial to ensure a safe
laboratory environment and the integrity of experimental outcomes.

Hazard Identification and Classification

5-Amino-2-methoxypyridine is classified as a hazardous substance.[1][2][3] It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

[415](6]

GHS Hazard Statements:

H302: Harmful if swallowed[2][3][4][5][6]

H315: Causes skin irritation[2][3][4][5][6]

H319: Causes serious eye irritation[2][3][4][5][6]

H335: May cause respiratory irritation[2][3][4][5][6]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 5-Amino-2-methoxypyridine is
presented in the table below for easy reference.

Property Value Source
Molecular Formula CeHsN20 [B14151[7118]
Molecular Weight 124.14 g/mol [BI[4][5]117]18]
Appearance Yellow clear liquid [4]

Melting Point 29-31°C [41051[7]
Boiling Point 85-90°CatlhPa [4151[7]
Flash Point 113 °C (closed cup) [41051[7]
Storage Temperature 2-8°C [41051[7]

Toxicological Data

The primary toxicological concern is acute oral toxicity. The available data is summarized

below.
Test Species Route Value Source
LD50 Mouse Oral 1,250 mg/kg [4]

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling 5-Amino-2-methoxypyridine.

The following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][2]
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» Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat or other
protective clothing to prevent skin exposure.[1][2]

o Respiratory Protection: If a risk assessment indicates that air-purifying respirators are
necessary, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges as a backup to engineering controls. For sole protection, a full-
face supplied air respirator is required. All respiratory equipment must be tested and
approved under appropriate government standards such as NIOSH (US) or CEN (EU).[4]

Handling and Storage

Handling:

Ensure adequate ventilation in the handling area.[2][4]

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid inhaling vapor or mist.[1][2][4]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2][4]

Wash hands thoroughly after handling.[1][2][4]

Storage:

e Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed.[2][4]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[4]

The recommended storage temperature is between 2 - 8 °C.[4][5][7]

Store locked up.[2][4]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE) as outlined in section 4.1. Ensure adequate ventilation.[2][4]

Environmental Precautions: Prevent the product from entering drains.[2][4]

Containment and Cleaning: Soak up the spill with an inert absorbent material (e.g., sand,
silica gel). Collect the material in a suitable, closed container for disposal as hazardous
waste.[4]

First Aid Measures

In all cases of exposure, consult a physician and show them the safety data sheet.[4][6]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration.[1][2][4][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][4][6]
Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes.[1][4][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water.[1][4][6]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 5-Amino-2-

methoxypyridine.
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Caption: Safe handling workflow for 5-Amino-2-methoxypyridine.
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Caption: First aid decision tree for 5-Amino-2-methoxypyridine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling Precautions for 5-Amino-2-
methoxypyridine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105479#safety-and-handling-precautions-for-5-
amino-2-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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